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Compound of Interest

Compound Name: (+/-)-Myristoylcarnitine chloride

CAS No.: 14919-38-1

Cat. No.: B077716 Get Quote

Introduction: The Role of Myristoylcarnitine in
Cellular Metabolism
(+/-)-Myristoylcarnitine chloride is a critical intermediate in cellular energy metabolism,

specifically in the transport of long-chain fatty acids into the mitochondrial matrix for

subsequent β-oxidation.[1][2][3] As a C14 acylcarnitine, it is formed from L-carnitine and

myristoyl-CoA, a reaction catalyzed by carnitine palmitoyltransferase I (CPT1) on the outer

mitochondrial membrane. The resulting myristoylcarnitine is then shuttled across the inner

mitochondrial membrane by the carnitine-acylcarnitine translocase (CACT). Within the

mitochondrial matrix, carnitine palmitoyltransferase II (CPT2) converts myristoylcarnitine back

to myristoyl-CoA, which then enters the β-oxidation spiral to generate acetyl-CoA for the Krebs

cycle and subsequent ATP production.

Given its central role in fatty acid oxidation (FAO), myristoylcarnitine is an invaluable tool for

researchers studying metabolic pathways, mitochondrial function, and the pathophysiology of

diseases associated with disordered lipid metabolism, such as type 2 diabetes, cardiovascular

disease, and certain inborn errors of metabolism.[4][5] These application notes provide detailed

guidelines for the proper handling, storage, and utilization of (+/-)-myristoylcarnitine chloride
to ensure the integrity and reproducibility of experimental results.
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A thorough understanding of the physicochemical properties of (+/-)-myristoylcarnitine
chloride is fundamental to its correct handling and use in experimental settings.

Property Value Source(s)

Molecular Formula C21H42ClNO4 [1]

Molecular Weight 408.02 g/mol [1]

Appearance White solid [2]

Purity ≥98% [4][6]

Storage (Solid) -20°C [6]

Solubility Guidelines for Stock Solution Preparation
The solubility of (+/-)-myristoylcarnitine chloride can vary depending on the solvent. The

following table provides solubility data based on information for the closely related myristoyl-L-

carnitine-d3 chloride, which is expected to have very similar solubility properties.

Solvent Solubility (approx.)
Concentration
(approx.)

Source(s)

DMSO ≥ 14 mg/mL ≥ 34 mM [7][8][9]

Ethanol ≥ 20 mg/mL ≥ 49 mM [7][8][9]

DMF ≥ 20 mg/mL ≥ 49 mM [7][8][9]

Methanol Slightly soluble Not specified [4][5]

Water Slightly soluble Not specified [4][5]

Note: For biological experiments, it is crucial to minimize the final concentration of organic

solvents, as they can have physiological effects.
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This protocol describes the preparation of a 10 mM stock solution of (+/-)-myristoylcarnitine
chloride in DMSO.

Materials:

(+/-)-Myristoylcarnitine chloride (solid)

Anhydrous DMSO (newly opened or properly stored to be non-hygroscopic)

Sterile, amber glass vial with a Teflon-lined cap

Calibrated analytical balance

Vortex mixer

Pipettes

Procedure:

Equilibration: Allow the vial of (+/-)-myristoylcarnitine chloride to come to room

temperature before opening to prevent condensation of atmospheric moisture.

Weighing: Accurately weigh out a desired amount of the compound. For example, to prepare

1 mL of a 10 mM stock solution, weigh 4.08 mg of (+/-)-myristoylcarnitine chloride.

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the

weighed compound.

Mixing: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved.

Gentle warming (to no more than 37°C) can be used to aid dissolution if necessary.

Storage: Store the stock solution at -80°C in small aliquots to avoid repeated freeze-thaw

cycles.

Stability and Storage of Stock Solutions
Acylcarnitines, including myristoylcarnitine, are susceptible to hydrolysis, especially in aqueous

solutions and at elevated temperatures.[10] This degradation process, which yields carnitine
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and the corresponding fatty acid, can significantly impact experimental outcomes.

Key Stability Considerations:

Solid Form: When stored as a dry powder at -20°C, (+/-)-myristoylcarnitine chloride is

stable for at least four years.[6]

Organic Solvents: Stock solutions in anhydrous organic solvents like DMSO or ethanol are

significantly more stable than aqueous solutions. For long-term storage, -80°C is

recommended.

Aqueous Solutions: It is strongly advised not to store aqueous solutions of myristoylcarnitine

for more than one day.[6] If an aqueous solution is required, it should be prepared fresh from

a stock in an organic solvent immediately before use.

Freeze-Thaw Cycles: Repeated freeze-thaw cycles should be avoided as they can

accelerate degradation. It is best practice to aliquot stock solutions into single-use volumes.

Recommended Storage Conditions for Stock Solutions:

Storage Temperature Recommended Duration Notes

-80°C Up to 1 year

In a tightly sealed vial to

prevent moisture absorption.

[11]

-20°C Short-term (days to weeks)
Increased risk of degradation

compared to -80°C.

4°C Not recommended
Significant degradation can

occur.

Room Temperature Not recommended Rapid degradation is likely.
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This protocol provides a framework for using (+/-)-myristoylcarnitine chloride to assess

mitochondrial fatty acid oxidation in cultured cells that have been permeabilized to allow direct

access of substrates to the mitochondria. This method is adapted from established protocols

for measuring mitochondrial respiration and FAO.

Principle:

This assay measures the oxygen consumption rate (OCR) in permeabilized cells in the

presence of myristoylcarnitine. The OCR is an indicator of mitochondrial respiratory chain

activity, and its stimulation by myristoylcarnitine reflects the cell's capacity to oxidize this fatty

acid.
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Caption: Workflow for assessing fatty acid oxidation using myristoylcarnitine in permeabilized

cells.

Materials:

Cultured cells of interest

Seahorse XF Analyzer (or similar respirometry system)

Seahorse XF cell culture microplates

Mitochondrial Assay Solution (MAS): 70 mM sucrose, 220 mM mannitol, 10 mM KH2PO4, 5

mM MgCl2, 2 mM HEPES, 1 mM EGTA, and 0.2% (w/v) fatty acid-free BSA, pH 7.2

Permeabilizing agent (e.g., digitonin)

(+/-)-Myristoylcarnitine chloride stock solution (10 mM in DMSO)

Malate stock solution (0.5 M)

ADP stock solution (100 mM)

Mitochondrial inhibitors (e.g., oligomycin, FCCP, rotenone, antimycin A)

Procedure:

Cell Seeding: Seed cells in a Seahorse XF cell culture microplate at a density optimized for

your cell type and allow them to adhere overnight.

Prepare Assay Medium: Prepare fresh MAS. On the day of the assay, supplement the MAS

with myristoylcarnitine (final concentration 5-10 µM) and malate (final concentration 2 mM).

Permeabilization:

Wash the cells with MAS.

Add MAS containing the appropriate concentration of digitonin (titration is recommended

to determine the optimal concentration for your cell type) and incubate for 5-10 minutes at
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37°C.

Wash away the permeabilization buffer and replace it with the substrate-containing MAS

prepared in step 2.

Measure Basal Respiration (State 2): Place the plate in the Seahorse XF Analyzer and

measure the basal OCR.

Measure State 3 Respiration: Inject ADP (final concentration 1-2 mM) to stimulate ATP

synthesis-linked respiration and measure the OCR.

Mitochondrial Stress Test (Optional): Subsequently inject mitochondrial inhibitors such as

oligomycin (to inhibit ATP synthase), FCCP (an uncoupler), and a mixture of rotenone and

antimycin A (to inhibit Complex I and III, respectively) to assess various parameters of

mitochondrial function.

Data Analysis: Normalize the OCR data to cell number or protein content per well. Analyze

the changes in OCR in response to the addition of myristoylcarnitine and ADP to determine

the rate of fatty acid oxidation.

Conclusion
(+/-)-Myristoylcarnitine chloride is a powerful tool for investigating fatty acid metabolism and

mitochondrial function. Adherence to the handling, storage, and experimental guidelines

outlined in these application notes is essential for obtaining accurate, reproducible, and reliable

data. Proper preparation and storage of stock solutions will minimize compound degradation

and ensure the validity of experimental findings.

References
Mancinelli, A., Iannoni, E., Calvani, M., & Duran, M. (2007). Effect of temperature on the
stability of long-chain acylcarnitines in human blood prior to plasma separation. Clinical
Chimica Acta, 375(1-2), 169–170.
van der Veen, S. J., de Sain-van der Velden, M. G. M., Verhoeven-Duif, N. M., van Gassen,
K. L. I., & van Hasselt, P. M. (2020). Instability of Acylcarnitines in Stored Dried Blood Spots:
The Impact on Retrospective Analysis of Biomarkers for Inborn Errors of Metabolism.

Mancinelli, A., Iannoni, E., Calvani, M., & Duran, M. (2007). Effect of temperature on the

stability of long-chain acylcarnitines in human blood prior to plasma separation. PubMed.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b077716?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Retrieved from [Link]

SLS Ireland. (n.d.). Myristoyl-L-carnitine | 61367-50MG | SIGMA-ALDRICH. Retrieved from

[Link]

Niu, D.-M., Chien, Y.-H., Chiang, C.-C., Ho, H.-C., Hwu, W.-L., & Kao, S.-M. (2022). Stability
of amino acids, free and acyl-carnitine in stored dried blood spots.

Agilent Technologies. (n.d.). Screening for Mitochondrial Toxicity - A Protocol for the Isolation

of Mitochondria and Measurement. Retrieved from [Link]

Schooneman, M. G., Vaz, F. M., Houten, S. M., & Wanders, R. J. A. (2013). An LC-MS/MS
method to quantify acylcarnitine species including isomeric and odd-numbered forms in
plasma and tissues. Journal of Lipid Research, 54(1), 283–290.
Adeva-Andany, M. M., Calvo-Castro, I., Fernández-Fernández, C., Donapetry-García, C., &
Pedre-Piñeiro, A. M. (2017).
Byer, S. J., et al. (2025). Mitochondrial control of fuel switching via carnitine biosynthesis.
bioRxiv.
Pandya, J. D., Grondin, R. P., Yonutas, H. M., Haghnazar, H., Gash, D. M., Zhang, Z., &
Sullivan, P. G. (2015). ACETYL-L-CARNITINE AMELIORATES MITOCHONDRIAL
DYSFUNCTION FOLLOWING CONTUSION SPINAL CORD INJURY. Journal of
Neurochemistry, 132(4), 486–497.
Rabøl, R., Boushel, R., & Dela, F. (2011). In situ assay of fatty acid β-oxidation by metabolite
profiling following permeabilization of cell membranes. Journal of Lipid Research, 52(12),
2315–2322.
Serviddio, G., Giudetti, A. M., Bellanti, F., Priore, P., Rollo, T., Tamborra, R., Siculella, L., &
Vendemiale, G. (2011). Oxidation of Hepatic Carnitine Palmitoyl Transferase-I (CPT-I)
Impairs Fatty Acid Beta-Oxidation in Rats Fed a Methionine-Choline Deficient Diet. PLoS
ONE, 6(9), e24084.

PubMed. (n.d.). Degradation of carmustine in aqueous media. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://pubmed.ncbi.nlm.nih.gov/16860788/
https://www.sls.ie/en/myristoyl-l-carnitine-sigma-aldrich-61367-50mg/p/SIG61367-50MG
https://www.agilent.com/cs/library/technicaloverviews/public/5991-6923EN.pdf
https://pubmed.ncbi.nlm.nih.gov/117969/
https://www.benchchem.com/product/b077716?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. (±)-Myristoylcarnitine chloride | CAS 14919-38-1 | SCBT - Santa Cruz Biotechnology
[scbt.com]

2. apexbt.com [apexbt.com]

3. Carnitine Metabolism and Its Role in Fatty Acid Oxidation - Creative Proteomics [creative-
proteomics.com]

4. caymanchem.com [caymanchem.com]

5. Myristoyl-L-carnitine (chloride) | CAS 173686-73-2 | Cayman Chemical | Biomol.com
[biomol.com]

6. cdn.caymanchem.com [cdn.caymanchem.com]

7. Myristoyl-L-carnitine-d3 (chloride) | CAS 1334532-25-0 | Cayman Chemical | Biomol.com
[biomol.com]

8. caymanchem.com [caymanchem.com]

9. medchemexpress.com [medchemexpress.com]

10. Stability of acylcarnitines and free carnitine in dried blood samples: implications for
retrospective diagnosis of inborn errors of metabolism and neonatal screening for carnitine
transporter deficiency - PubMed [pubmed.ncbi.nlm.nih.gov]

11. Myristoyl-L-carnitine chloride | TargetMol [targetmol.com]

To cite this document: BenchChem. [Application Notes and Protocols for (+/-)-
Myristoylcarnitine Chloride Stock Solutions]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077716#handling-and-storage-guidelines-for-
myristoylcarnitine-chloride-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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